Cas no 1393567-87-7 (6-Amino-4-cyanopyridine-2-carboxylic acid)

• Product Name: 6-Amino-4-cyanopyridine-2-carboxylic acid
• CAS No: 1393567-87-7
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 4899445
• Update Time: 2025-05-25

6-Amino-4-cyanopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-cyanopicolinic acid
• AB79408
• 6-AMINO-4-CYANOPYRIDINE-2-CARBOXYLIC ACID
• 6-Amino-4-cyanopyridine-2-carboxylic acid

• Inchi： 1S/C7H5N3O2/c8-3-4-1-5(7(11)12)10-6(9)2-4/h1-2H,(H2,9,10)(H,11,12)
• InChI Key： LBVCTDJYHMACEJ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#N)C=C(N)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 0.1
• Topological Polar Surface Area: 100

Additional information on 6-Amino-4-cyanopyridine-2-carboxylic acid

Recent Advances in the Application of 6-Amino-4-cyanopyridine-2-carboxylic acid (CAS: 1393567-87-7) in Chemical Biology and Pharmaceutical Research

6-Amino-4-cyanopyridine-2-carboxylic acid (CAS: 1393567-87-7) has emerged as a versatile scaffold in medicinal chemistry and chemical biology due to its unique structural features and reactivity. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapeutics. This research brief summarizes the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound.

One of the most significant advancements in the use of 6-Amino-4-cyanopyridine-2-carboxylic acid is its role in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of tyrosine kinases, including those implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, leading to the identification of several promising candidates for further preclinical evaluation.

In addition to its applications in kinase inhibition, 6-Amino-4-cyanopyridine-2-carboxylic acid has been explored as a building block for the synthesis of heterocyclic compounds with diverse pharmacological properties. Recent work published in Bioorganic & Medicinal Chemistry Letters described the use of this compound in the construction of pyridine-based scaffolds that exhibit antimicrobial activity against drug-resistant bacterial strains. The researchers employed a combination of computational modeling and experimental validation to elucidate the mechanism of action, revealing interactions with bacterial efflux pumps as a potential target.

The synthetic accessibility of 6-Amino-4-cyanopyridine-2-carboxylic acid has also been a focus of recent research. A 2024 report in Organic Process Research & Development outlined an improved, scalable synthesis route for this compound, addressing previous challenges related to yield and purity. The new methodology employs a one-pot, multi-step reaction sequence that significantly reduces production costs while maintaining high enantiomeric purity, making it more attractive for industrial-scale applications.

From a mechanistic perspective, studies have begun to uncover the unique physicochemical properties of 6-Amino-4-cyanopyridine-2-carboxylic acid that contribute to its biological activity. Quantum chemical calculations and crystallographic analyses have revealed that the compound's ability to form stable hydrogen-bonding networks and participate in π-π stacking interactions enhances its binding to biological targets. These insights are informing the rational design of next-generation derivatives with improved pharmacokinetic profiles.

Looking forward, researchers are exploring the potential of 6-Amino-4-cyanopyridine-2-carboxylic acid in emerging areas such as PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design. Preliminary results suggest that the compound's functional groups can be strategically modified to create bifunctional molecules capable of targeted protein degradation. These developments position 6-Amino-4-cyanopyridine-2-carboxylic acid as a valuable tool in the expanding toolkit of chemical biology and drug discovery.